Cas no 19545-26-7 (Wortmannin)

Wortmannin (sl-2052) is a potent, irreversible, selective PI3K inhibitor with an IC50 value of 3 nm Wortmannin (sl-2052) blocked autophagy formation and effectively inhibited polo like kinase 1 (Plk1) and plk3 with IC50 values of 5.8 and 48 nm, respectively

Wortmannin structure

Product Name:Wortmannin

CAS No:19545-26-7

Molecular Formula:C₂₃H₂₄O₈

Molecular Weight:428.4319

MDL:MFCD00133927

CID:154542

PubChem ID:253659701

Wortmannin Properties

Names and Identifiers

- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-,(1S,6bR,9aS,11R,11bR)-
- WortMannin
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-...
- Wortmannin (KY 12420 ,Antibiotic SL-2052)
- Wortmannin solution
- WR 1065
- Antibiotic SL-2052
- KY-12420
- SL-2052
- Wartmannin
- WORTMANNINWORTMANN
- (+)-Wortmannin
- KY 1242
- [1S-(1alpha,6balpha,9abeta,11alpha,11bbeta)]-11-(Acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-3H-furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione
- KY 12420
- Wortmammin
- WORTMANNINTOXIN
- Wortmannin,KY 12420
- Wortmannin,98%
- antibioticsl-2052
- NSC221019
- XVA4O219QW
- MLS002703028
- Wortmannin, 98%
- Pi 3-Kinase Inhibitor
- GTPL6060
- EX-A1930
- W0007
- 3,2-DE]INDENO[4,5-H][2]BENZOPYRAN-11-YL ACETATE
- CU-00000000011-1
- AC-35862
- NSC-627609
- SCHEMBL4531
- 3H-Furo[4,2-de]indeno[4,5,-h]-2-benzopyran-3,6,9-trione, 11-(Acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6br,9aS,11R,11bR)
- 3H-Furo[4,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6br,9aS,11R,11bR)
- 3H-FURO(4,3,2-DE)INDENO(4,5-H)-2-BENZOPYRAN-3,6,9-TRIONE, 11-(ACETYLOXY)-1,6B,7,8,9A,10,11,11B-OCTAHYDRO-1-(METHOXYMETHYL)-9A,11B-DIMETHYL-, (1S,6BR,9AS,11R,11BR)-
- WORTMANNIN [MI]
- BS-16306
- CHEBI:52289
- CHEMBL428496
- nchembio866-comp1
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- [(1R,3R,5S,9R,18S)-18-(methoxymethyl)-1,5-dimethyl-6,11,16-trioxo-13,17-dioxapentacyclo[10.6.1.02,10.05,9.015,19]nonadeca-2(10),12(19),14-trien-3-yl] acetate
- NCGC00163485-01
- 19545-26-7
- Wortmannin, from Penicillium funiculosum, >=98% (HPLC and TLC)
- BDBM15234
- (1R,3R,5S,9R,18S)-18-(methoxymethyl)-1,5-dimethyl-6,11,16-trioxo-13,17-dioxapentacyclo[10.6.1.0^{2,10}.0^{5,9}.0^{15,19}]nonadeca-2(10),12(19),14-trien-3-yl acetate
- BSPBio_001232
- BRD-K87343924-001-02-4
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-ylacetate
- CS-5073
- NSC627609
- MFCD00133927
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- (1S,6BR,9AS,11R,11BR)-9A,11B-DIMETHYL-1-[(METHYLOXY)METHYL]-3,6,9-TRIOXO-1,6,6B,7,8,9,9A,10,11,11B-DECAHYDRO-3H-FURO[4,
- CCG-208290
- NSC 627609
- NCGC00163485-02
- SL-2052;KY-12420
- 3H-furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,
- Wortmannin, from Penicillium funiculosum
- BRN 0067676
- Wortmannin,Penicillium wortmannin
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- 2-Oxaandrosta-5,5,4-bc]furan-3,7,17-trione, 11-(acetyloxy)-1-(methoxymethyl)-, (1.alpha.,11.alpha.)-
- HMS1990N13
- NSC-221019
- J-012661
- HY-10197
- QDLHCMPXEPAAMD-QAIWCSMKSA-N
- C23H24O8
- wortmanin
- Wortmannin, Wm
- ST-415
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-3,6,6b,7,8,9,9a,10,11,11b-decahydro-1H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-
- 6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- DB08059
- KY12420
- (1alpha,11alpha)-11-(Acetyloxy)-1-(methoxymethyl)-2-oxaandrosta-5,8-dieno(6,5,4-bc)furan-3,7,17-trione
- UNII-XVA4O219QW
- octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, [1S-(1alpha,6baalpha,9abeta,11alpha,11bbeta)]-
- (1R,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b- decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- NCI60_001835
- Wortmannin; SL-2052; KY-12420
- ACon0_000951
- s2758
- SMR001566836
- DTXSID8040642
- HMS1792N13
- 4-19-00-03134 (Beilstein Handbook Reference)
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-3,6,6b,7,8,9,9a,10,11,11b-decahydro-1H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate.
- (1S,6bR,9aS,11R,11bR)-9a,11b-dimethyl-1-[(methyloxy)methyl]-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- HMS3403N13
- cid_312145
- MEGxm0_000446
- AKOS027327288
- Wortmannin, Penicillium funiculosum
- Wortmannin - CAS 19545-26-7
- BRD-K87343924-001-12-3
- Wortmannin?
- MDL： MFCD00133927
- InChIKey： QDLHCMPXEPAAMD-QAIWCSMKSA-N
- Inchi： 1S/C23H24O8/c1-10(24)30-13-7-22(2)12(5-6-14(22)25)16-18(13)23(3)15(9-28-4)31-21(27)11-8-29-20(17(11)23)19(16)26/h8,12-13,15H,5-7,9H2,1-4H3/t12-,13+,15+,22-,23-/m0/s1
- SMILES： O(C(C([H])([H])[H])=O)[C@]1([H])C([H])([H])[C@]2(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@@]2([H])C2C(C3=C4C(=C([H])O3)C(=O)O[C@]([H])(C([H])([H])OC([H])([H])[H])[C@]4(C([H])([H])[H])C=21)=O)=O
- BRN： 0067676

Computed Properties

Exact Mass: 428.14700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 428.147
Heavy Atom Count: 31
Complexity: 921
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 109

Experimental Properties

LogP: 2.53640
PSA: 109.11000
Merck: 10053
Refractive Index: 1.4480 (estimate)
Boiling Point: 615.6±55.0°C at 760 mmHg
Melting Point: 235.0 to 239.0 deg-C
Flash Point: 2℃
Solubility: Almost insoluble (0.051 g/l) (25 º C),
Color/Form: Off white powder
Solubility: DMSO
Sensitiveness: Light Sensitive
λmax: 296(lit.)
Specific Rotation: +80.0～+105.0゜(20℃/D)(c=0.1,C2H5OH)
Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),

Wortmannin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I3UL-1mg	3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-	19545-26-7	98%	1mg	$63.00	2025-02-28
A2B Chem LLC	AI43997-1mg	KY 12420	19545-26-7	≥98%	1mg	$40.00	2024-04-20
Aaron	AR00I42X-5mg	3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-	19545-26-7	98%	5mg	$106.00	2025-01-25
abcr	AB354098-10 mg	Wortmannin, Penicillium funiculosum, 99%; .	19545-26-7	99%	10mg	€143.80	2023-06-20
Ambeed	A117244-1mg	(1S,6bR,9aS,11R,11bR)-1-(Methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate	19545-26-7	98%	1mg	$40.0	2025-03-01
Apollo Scientific	BIW4201-25mg	Wortmannin, from Penicillium funiculosum	19545-26-7		25mg	£690.00	2024-07-19
BioAustralis	BIA-W1224-1 mg	Wortmannin	19545-26-7	>95%byHPLC	1mg	$105.00	2023-09-11
ChemScence	CS-5073-5mg	Wortmannin	19545-26-7	99.85%	5mg	$80.0	2022-04-27
DC Chemicals	DC25092-100 mg	Wortmannin	19545-26-7	>98%	100mg	$700.0	2022-02-28
eNovation Chemicals LLC	D480584-50mg	Wortmannin	19545-26-7	98%	50mg	$490	2022-10-16